{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}amine

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethanamine
• InChI: InChI=1S/C10H14N4S/c1-7-5-8(2)14(13-7)10-12-9(3-4-11)6-15-10/h5-6H,3-4,11H2,1-2H3
• InChI Key: JSDOEEBJLGGQNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCN)C
• Molecular Formula: C10H14N4S
• Molecular Weight: 222.31 g/mol

Description

The compound “{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}amine” is a complex organic molecule that contains a pyrazole ring and a thiazole ring. Pyrazole is a five-membered heterocyclic compound containing two nitrogen atoms, and thiazole is a similar five-membered ring containing a nitrogen atom and a sulfur atom. This compound is part of a series of heteroleptic copper (II) complexes.

Synthesis Analysis

The synthesis of this compound involves the reaction of a methanolic solution containing M (ClO4)2·nH2O (M = Cu, Ni, Zn or Cd) or CoCl2·6H2O with bis (2- (3,5-dimethyl-1H-pyrazol-1-yl)ethyl)amine (bedmpza) in the presence of NaN3. The reaction consists of two nucleophilic addition and dehydration processes, resulting in the pyrazolyl ring.

Molecular Structure Analysis

The molecular structure of this compound has been determined by single crystal X-ray crystallography. The molecule consists of a pyridine–thiazole moiety and the pyrazole ring, and all non-hydrogen atoms are planar.

Chemical Reactions Analysis

The compound undergoes various chemical reactions. For instance, it reacts with aryl isocyanate, aryl and alkyl isothiocyanates. When reacted with ethyl isothiocyanate, the hydrogen atom of the NH2 group is replaced, resulting in the reaction proceeding without ring closure.

Mechanism of Action

Target of Action

The primary target of 2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethanamine is the enzyme glutathione peroxidase . This enzyme plays a crucial role in protecting the cell from oxidative damage by reducing hydrogen peroxide and lipid hydroperoxides.

Mode of Action

2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethanamine interacts with its target, glutathione peroxidase, by mimicking its catalytic activity . The compound facilitates the reduction of hydrogen peroxide in the presence of an organoselenium compound, a process that is typically catalyzed by glutathione peroxidase .

Biochemical Pathways

The compound’s interaction with glutathione peroxidase affects the biochemical pathway involving the reduction of hydrogen peroxide This process is crucial for maintaining cellular redox balance and protecting cells from oxidative stress

Result of Action

The molecular and cellular effects of 2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethanamine’s action are likely related to its glutathione peroxidase-like activity. By facilitating the reduction of hydrogen peroxide, the compound may help protect cells from oxidative damage . This could have potential implications for diseases associated with oxidative stress, although more research is needed to fully understand these effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethanamine. For instance, the compound’s catalytic activity may be affected by the presence of other substances, such as organoselenium compounds . Additionally, factors like the molar ratio of oxidant-to-substrate, nature of ligand, metal ion, and counter-ion can significantly influence the catalytic activities

Advantages and Limitations for Lab Experiments

The use of {2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}amine-1,3-thiazol-4-yl ethylamine in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. Additionally, it has a relatively low toxicity, making it a safe option for laboratory experiments. However, its effects on the structure of cell membranes and the transport of molecules across cell membranes can make it difficult to study in laboratory experiments.

Future Directions

There are a number of potential future directions for research on {2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}amine-1,3-thiazol-4-yl ethylamine. One potential direction is to further explore its potential use in the synthesis of various pharmaceuticals. Additionally, further research could be done to explore its potential use in the treatment of various diseases, such as cancer and allergies. Additionally, further research could be done to explore its potential use in the development of new drugs, as well as its potential use in the development of new methods of drug delivery. Finally, further research could be done to explore its potential use in the development of new methods of drug synthesis.

Scientific Research Applications

{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}amine-1,3-thiazol-4-yl ethylamine has been studied for its potential use in the synthesis of various pharmaceuticals. It has been used as a starting material for the synthesis of a number of compounds, such as the anti-inflammatory drug diclofenac, the antifungal drug fluconazole, and the antimalarial drug chloroquine. It has also been studied for its potential use in the synthesis of other compounds, such as the anti-cancer drug tamoxifen and the anti-allergy drug cetirizine.